Cas no 1806319-28-7 (7-(Methylthio)benzo[d]oxazole-2-acetonitrile)

• Product Name: 7-(Methylthio)benzo[d]oxazole-2-acetonitrile
• CAS No: 1806319-28-7
• MF: C₁₀H₈N₂OS
• MW: 204.248320579529
• CID: 4818908
• Update Time: 2025-09-24

7-(Methylthio)benzo[d]oxazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 7-(Methylthio)benzo[d]oxazole-2-acetonitrile

• Inchi： 1S/C10H8N2OS/c1-14-8-4-2-3-7-10(8)13-9(12-7)5-6-11/h2-4H,5H2,1H3
• InChI Key： JWSMJDIWWKAWBZ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC2=C1OC(CC#N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 2
• Topological Polar Surface Area: 75.1

Additional information on 7-(Methylthio)benzo[d]oxazole-2-acetonitrile

7-(Methylthio)benzo[d]oxazole-2-acetonitrile: A Comprehensive Overview

The compound 7-(Methylthio)benzo[d]oxazole-2-acetonitrile (CAS No. 1806319-28-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzo[d]oxazole ring system with a methylthio group at the 7-position and an acetonitrile group at the 2-position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzo[d]oxazole derivatives in the development of advanced materials, particularly in the areas of optoelectronics and catalysis. The presence of the methylthio group enhances the molecule's stability under thermal and oxidative conditions, while the acetonitrile group contributes to its electronic properties. These features make 7-(Methylthio)benzo[d]oxazole-2-acetonitrile a promising candidate for applications in organic light-emitting diodes (OLEDs) and as a precursor for metal-free catalysts.

In terms of synthesis, researchers have developed efficient methodologies to construct this compound, leveraging modern organic synthesis techniques such as Suzuki coupling and nucleophilic substitution reactions. These methods not only ensure high yields but also facilitate scalability, which is crucial for industrial applications. The synthesis of 7-(Methylthio)benzo[d]oxazole-2-acetonitrile has been optimized to minimize environmental impact, aligning with current trends toward sustainable chemistry.

The electronic properties of this compound have been extensively studied using computational chemistry tools such as density functional theory (DFT). These studies reveal that the molecule exhibits favorable charge transport characteristics, making it suitable for use in organic semiconductors. Experimental validation through cyclic voltammetry and UV-vis spectroscopy further supports these findings, demonstrating its potential as an active layer material in thin-film transistors (TFTs).

Beyond its electronic applications, 7-(Methylthio)benzo[d]oxazole-2-acetonitrile has shown promise in medicinal chemistry. Its ability to interact with biological systems through non-covalent interactions suggests potential as a lead compound for drug discovery. Initial in vitro studies indicate that the molecule exhibits moderate inhibitory activity against certain enzymes, warranting further investigation into its pharmacological profile.

In conclusion, 7-(Methylthio)benzo[d]oxazole-2-acetonitrile (CAS No. 1806319-28-7) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique structure, combined with cutting-edge synthetic and analytical techniques, positions it as a key player in advancing modern materials science and pharmaceutical research.